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Compound of Interest

Compound Name: (Z)-Hex-4-enal

Cat. No.: B1594683 Get Quote

Introduction

(Z)-Hex-4-enal is a volatile organic compound and a valuable intermediate in organic

synthesis.[1] Its aldehyde and alkene functional groups allow for a variety of chemical

transformations, making it a useful building block for more complex molecules.[2] This

application note provides detailed protocols for the laboratory-scale synthesis of (Z)-Hex-4-enal
via the oxidation of its corresponding alcohol, (Z)-Hex-4-en-1-ol. Two common and effective

methods are presented: Dess-Martin Periodinane (DMP) oxidation and Swern oxidation. Both

methods are known for their mild reaction conditions and high selectivity, preventing over-

oxidation to the carboxylic acid.[2][3][4]

General Synthesis Pathway
The primary strategy for synthesizing (Z)-Hex-4-enal in a laboratory setting is the selective

oxidation of the primary alcohol, (Z)-Hex-4-en-1-ol. This transformation targets the hydroxyl

group while preserving the integrity of the cis-alkene functionality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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